Cas no 500536-41-4 (2,7-Dimethyl-9-fluorenone-4-carboxylic acid)

• Product Name: 2,7-Dimethyl-9-fluorenone-4-carboxylic acid
• CAS No: 500536-41-4
• MF: C₁₆H₁₂O₃
• MW: 252.264684677124
• MDL: MFCD04039780
• CID: 92903
• PubChem ID: 246697
• Update Time: 2025-10-15

2,7-Dimethyl-9-fluorenone-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,7-Dimethyl-9-fluorenone-4-carboxylic acid
• 2,7-dimethyl-9-oxo-9h-fluorene-4-carboxylic acid
• 2,7-Dimethyl-9-oxo-fluoren-4-carbonsaeure
• 2,7-dimethyl-9-oxo-fluorene-4-carboxylic acid
• NSC-60069
• DTXSID60289278
• 2,7-dimethyl-9-oxofluorene-4-carboxylic acid
• NSC60069
• 500536-41-4
• CS-0453007
• 2,7-dimethyl-9-oxo-9h-fluorene-4-carboxylicacid
• AKOS024348875

• MDL： MFCD04039780
• Inchi： 1S/C16H12O3/c1-8-3-4-10-11(5-8)15(17)12-6-9(2)7-13(14(10)12)16(18)19/h3-7H,1-2H3,(H,18,19)
• InChI Key： ATPRNYZONXAEOW-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C)C=CC=2C2C(C(=O)O)=CC(C)=CC=21

Computed Properties

• Exact Mass: 252.07900
• Monoisotopic Mass: 252.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Color/Form: Dark yellow particles
• Density: 1.328
• Boiling Point: 514.4°C at 760 mmHg
• Flash Point: 279°C
• Refractive Index: 1.664
• PSA: 54.37000
• LogP: 3.21300
• Solubility: Not determined
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

2,7-Dimethyl-9-fluorenone-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)